
physical and chemical characteristics of ethyl
citronellate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Ethyl
Citronellate

Abstract
Ethyl citronellate, also known as ethyl 3,7-dimethyl-6-octenoate, is an organic ester

recognized for its characteristic fruity, citrus-like aroma.[1][2] As a derivative of citronellic acid, it

finds applications in the flavor and fragrance industries. This technical guide provides a

comprehensive overview of the core physical and chemical properties of ethyl citronellate,

intended for researchers, scientists, and professionals in drug development and chemical

synthesis. The document details its structural and physicochemical parameters, spectroscopic

profile, and includes detailed experimental protocols for its synthesis and purification.

Chemical Identity and Structure
Ethyl citronellate is the ethyl ester of citronellic acid. Its structure consists of a ten-carbon

backbone with two methyl group substitutions and a terminal ethyl ester functional group.

IUPAC Name: ethyl 3,7-dimethyloct-6-enoate

Synonyms: Ethyl 3,7-dimethyl-6-octenoate, Citronellic acid ethyl ester, ETHYL
CITRONELLATE[2][3]

CAS Number: 26728-44-9[1][2][3]
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Molecular Formula: C12H22O2[1][2][3]

Molecular Weight: 198.30 g/mol [1][3]

Canonical SMILES: CCOC(=O)CC(C)CCC=C(C)C[3][4]

InChI Key: UAIOJGGMISJMMY-UHFFFAOYSA-N[3]

Physicochemical Properties
The physical and chemical characteristics of ethyl citronellate are summarized below. These

properties are critical for its handling, formulation, and application.

Table 1: Physical Properties of Ethyl Citronellate
Property Value Conditions Reference(s)

Appearance Colorless clear liquid Ambient [1]

Boiling Point 240.0 °C @ 760.00 mm Hg [1]

113-115 °C @ 12 Torr [2]

Specific Gravity 0.886 to 0.894 @ 25.00 °C [1]

Density (Predicted) 0.885 ± 0.06 g/cm³ [2]

Refractive Index 1.436 to 1.443 @ 20.00 °C [1]

Flash Point 103.89 °C (219.00 °F)
Tagliabue Closed Cup

(TCC)
[1]

Vapor Pressure
0.026 mmHg

(estimated)
@ 25.00 °C [1]

logP (o/w) 4.196 (estimated) [1]

Table 2: Solubility Data
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Solvent Solubility Conditions Reference(s)

Water
5.686 mg/L

(estimated)
@ 25 °C [1]

Alcohol Soluble [1][2]

Oils Soluble [2]

Spectroscopic Profile
The structural elucidation of ethyl citronellate is confirmed through various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl

group (a triplet and a quartet), multiple signals for the aliphatic chain protons, a vinyl

proton signal, and signals for the various methyl groups.

¹³C NMR: The carbon NMR spectrum will display a peak for the carbonyl carbon of the

ester at approximately 170 ppm, signals for the carbons of the double bond, and a series

of peaks in the aliphatic region corresponding to the ethyl group and the ten-carbon chain.

[4]

Infrared (IR) Spectroscopy: The IR spectrum of ethyl citronellate is characterized by a

strong absorption band around 1735 cm⁻¹, which is indicative of the C=O stretching vibration

of the ester functional group. Additional peaks corresponding to C-H stretching and bending

vibrations are also present.[4]

Mass Spectrometry (MS): Mass spectrometry data can confirm the molecular weight of the

compound. The gas chromatography-mass spectrometry (GC-MS) profile will show a

molecular ion peak corresponding to its molecular weight (198.30 g/mol ).[4]

Experimental Protocols
Synthesis of Ethyl Citronellate via Fischer Esterification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

http://www.thegoodscentscompany.com/data/rw1546571.html
http://www.thegoodscentscompany.com/data/rw1546571.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4425151.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4425151.htm
https://www.benchchem.com/product/b1614930?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/549715
https://www.benchchem.com/product/b1614930?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/549715
https://pubchem.ncbi.nlm.nih.gov/compound/549715
https://www.benchchem.com/product/b1614930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl citronellate is typically synthesized by the acid-catalyzed esterification of citronellic acid

with ethanol.[2]

Diagram 1: Synthesis of Ethyl Citronellate
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 H₂SO₄ (cat.)
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+

Water

Click to download full resolution via product page

Caption: Fischer esterification of citronellic acid with ethanol.

Methodology:
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Reactant Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine citronellic acid (1.0 eq) and absolute ethanol (3.0 eq).

Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the mixture while stirring.

Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The reaction progress can

be monitored using Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.

Dilute with diethyl ether and wash sequentially with a saturated sodium bicarbonate solution

(to neutralize the acid), followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude

ethyl citronellate.

Purification Protocol
The crude product obtained from synthesis requires purification to remove unreacted starting

materials and byproducts. Fractional distillation under reduced pressure is a common and

effective method.

Diagram 2: Purification Workflow for Ethyl Citronellate
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Caption: Purification of crude ethyl citronellate via fractional distillation.

Methodology:

Apparatus Setup: Assemble a fractional distillation apparatus suitable for vacuum operation.

Ensure all glass joints are properly sealed.

Distillation: Place the crude ethyl citronellate in the distillation flask.

Fraction Collection: Gradually reduce the pressure and begin heating. Collect and discard

the initial low-boiling fraction, which may contain residual ethanol or other volatile impurities.

Product Isolation: Collect the main fraction at the literature boiling point of ethyl citronellate
(e.g., 113-115 °C at 12 Torr).[2]
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Quality Control: Analyze the purified product using Gas Chromatography (GC) to determine

purity and confirm its identity with NMR and IR spectroscopy.

Chemical Reactivity and Stability
Stability: Ethyl citronellate is a stable compound under standard conditions. However, as an

ester, it is susceptible to hydrolysis back to citronellic acid and ethanol in the presence of

strong acids or bases, particularly with heating.

Reactivity: The double bond in the carbon chain can undergo typical alkene reactions, such

as hydrogenation or halogenation, providing a route for further chemical modification.

Conclusion
This guide has detailed the essential physical and chemical characteristics of ethyl
citronellate. The tabulated data provides a quick reference for its properties, while the outlined

experimental protocols offer standardized procedures for its synthesis and purification. The

provided information serves as a foundational resource for scientists and researchers working

with this compound in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1614930#physical-and-chemical-characteristics-of-
ethyl-citronellate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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